Cas no 1596737-83-5 (2,4-Dichloro-5-nitroquinazoline)

• Product Name: 2,4-Dichloro-5-nitroquinazoline
• CAS No: 1596737-83-5
• MF: C₈H₃Cl₂N₃O₂
• MW: 244.034319162369
• CID: 4742304
• Update Time: 2025-10-30

2,4-Dichloro-5-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-nitroquinazoline

• Inchi： 1S/C8H3Cl2N3O2/c9-7-6-4(11-8(10)12-7)2-1-3-5(6)13(14)15/h1-3H
• InChI Key： GFQCKTKCUQZSOG-UHFFFAOYSA-N
• SMILES： O=[N+]([O-])C1C2=C(Cl)N=C(Cl)N=C2C=CC=1

Additional information on 2,4-Dichloro-5-nitroquinazoline

Comprehensive Overview of 2,4-Dichloro-5-nitroquinazoline (CAS No. 1596737-83-5): Properties, Applications, and Research Insights

2,4-Dichloro-5-nitroquinazoline (CAS No. 1596737-83-5) is a specialized nitroquinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of chloro and nitro substituents at specific positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 2,4-Dichloro-5-nitroquinazoline has surged due to its role in the synthesis of targeted therapies. With the rise of precision medicine, compounds like this are critical for designing molecules that interact with specific biological pathways. For instance, its structural features align with the requirements for EGFR (Epidermal Growth Factor Receptor) inhibitors, a hot topic in oncology research. This connection has led to a spike in searches for "nitroquinazoline derivatives in cancer treatment" and "CAS 1596737-83-5 applications," reflecting its relevance in contemporary scientific discourse.

The compound's physicochemical properties further contribute to its utility. Its molecular weight (258.05 g/mol) and moderate solubility in organic solvents facilitate its use in multi-step synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability. These attributes are frequently queried in academic and industrial settings, with terms like "2,4-Dichloro-5-nitroquinazoline synthesis protocol" trending in scientific databases.

Beyond pharmaceuticals, 2,4-Dichloro-5-nitroquinazoline has applications in material science. Its nitro group can undergo reduction to form amino derivatives, which are precursors for fluorescent dyes and organic electronic materials. This versatility addresses the growing interest in sustainable and high-performance materials, a trend underscored by searches for "nitroquinazoline-based materials." The compound's adaptability to cross-coupling reactions also positions it as a candidate for catalysis studies, another area of intense research.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. Manufacturers of 2,4-Dichloro-5-nitroquinazoline prioritize optimizing reaction yields and minimizing environmental impact, aligning with the principles of green chemistry. Queries such as "CAS 1596737-83-5 suppliers" and "large-scale nitroquinazoline production" highlight the commercial demand for this compound. Regulatory compliance and safety protocols are equally emphasized, ensuring adherence to global standards.

In conclusion, 2,4-Dichloro-5-nitroquinazoline (CAS No. 1596737-83-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—resonate with current scientific and industrial priorities. As research continues to uncover new possibilities, this compound is poised to remain a focal point in both academic and commercial spheres.